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Compound of Interest

Compound Name:
3-Fluoro-4-

(trifluoromethoxy)aniline

Cat. No.: B1319218 Get Quote

In-depth Technical Guide: 3-Fluoro-4-
(trifluoromethoxy)aniline
This guide provides an in-depth look at the fundamental physicochemical properties of 3-
Fluoro-4-(trifluoromethoxy)aniline, a compound of interest for researchers, scientists, and

professionals in drug development and material science.

Physicochemical Data
The molecular formula and weight are critical parameters for any chemical compound, forming

the basis for stoichiometric calculations and analytical characterizations. Below is a summary of

these properties for 3-Fluoro-4-(trifluoromethoxy)aniline.

Property Value Source

Molecular Formula C₇H₅F₄NO [1][2][3][4]

Molecular Weight 201.11 g/mol [1][4]

195.11 g/mol [2][3]

195.12 g/mol

Synonyms: 3-Fluoro-4-(trifluoromethoxy)benzenamine[1][4]
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Elemental Composition
The molecular structure of 3-Fluoro-4-(trifluoromethoxy)aniline is composed of carbon,

hydrogen, fluorine, nitrogen, and oxygen atoms. The following diagram illustrates the elemental

makeup of the molecule based on its chemical formula.
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Caption: Elemental composition of 3-Fluoro-4-(trifluoromethoxy)aniline.

Applications in Research and Development
3-Fluoro-4-(trifluoromethoxy)aniline serves as a crucial building block in various synthetic

processes.[1] Its unique molecular structure, featuring both electrophilic and nucleophilic

reactivity, makes it a valuable intermediate in the development of advanced materials and

pharmaceuticals.[1] The presence of the trifluoromethoxy group is particularly noted for its

potential to enhance the pharmacokinetic properties of drug candidates, contributing to

improved efficacy and bioavailability.[1] Consequently, this compound is extensively utilized in

the synthesis of novel therapeutics, especially in the development of antitumor agents.[1]

Beyond pharmaceuticals, it is also integral to the creation of innovative pesticides and

herbicides in the agrochemical sector and in the development of functionalized materials with

enhanced thermal and chemical resistance in material science.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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